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Compound of Interest

Compound Name: 2-Chlorotetradecane

Cat. No.: B15478794 Get Quote

Application Notes and Protocols for 1-
Chlorotetradecane
Note: The protocols and data provided pertain to 1-Chlorotetradecane (CAS No. 2425-54-9), as

information for 2-Chlorotetradecane is not readily available. It is presumed that the user is

referring to the more common isomer, 1-Chlorotetradecane.

These application notes are intended for researchers, scientists, and drug development

professionals. They provide detailed protocols for the safe handling and storage of 1-

Chlorotetradecane.

Introduction
1-Chlorotetradecane is a colorless to slightly yellowish liquid with a mild odor.[1] It is primarily

used as a chemical intermediate in organic synthesis, particularly in the production of

surfactants and quaternary ammonium compounds.[1][2] Due to its chemical properties,

specific handling and storage protocols are necessary to ensure laboratory safety and maintain

the integrity of the compound.

Quantitative Data Summary
The physical and chemical properties of 1-Chlorotetradecane are summarized in the table

below for easy reference.
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Property Value

Molecular Formula C14H29Cl

Molecular Weight 232.83 g/mol

Appearance Colorless to slightly yellowish liquid[1]

Odor Odorless to mild, characteristic odor[1][3]

Melting Point -3 °C / 26.6 °F

Boiling Point 295 °C / 563 °F @ 760 mmHg

Flash Point 83 °C / 181.4 °F to 130 °C / 266 °F[3]

Density 0.860 g/cm³[3]

Vapor Pressure 14.1 hPa @ 99 °C[3]

Water Solubility 0.01 g/L (20°C)[3]

Autoignition Temperature 200 °C / 392 °F to 230 °C / 446 °F[3][4]

Experimental Protocols
General Handling Protocol
This protocol outlines the necessary steps for safely handling 1-Chlorotetradecane in a

laboratory setting.

Materials:

1-Chlorotetradecane

Chemical safety goggles or face shield[4]

Viton® or other appropriate chemical-resistant gloves[3]

Lab coat or other protective clothing[4]

Fume hood
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Glassware

Pipettes and pipette aids

Inert absorbent material (e.g., vermiculite, sand)[4]

Sealable waste container

Procedure:

Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including

chemical safety goggles, chemical-resistant gloves, and a lab coat.[4]

Ventilation: Conduct all work with 1-Chlorotetradecane in a well-ventilated fume hood to

minimize inhalation exposure.[4]

Dispensing: When transferring the liquid, use appropriate glassware and pipetting devices.

Avoid direct contact with skin and eyes.

Heating: If heating is required, use a water bath, heating mantle, or hot plate with a

temperature controller. Keep away from open flames and other sources of ignition.[3]

Spill Cleanup: In case of a small spill, absorb the liquid with an inert material like vermiculite

or sand.[4] Place the contaminated material into a sealed container for proper waste

disposal.

Waste Disposal: Dispose of 1-Chlorotetradecane waste and contaminated materials

according to local, state, and federal regulations.

Hygiene: After handling, wash hands thoroughly with soap and water.[4] Remove and wash

contaminated clothing before reuse.[4]

Storage Protocol
Proper storage is crucial for maintaining the stability and purity of 1-Chlorotetradecane.

Materials:
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Tightly sealed, properly labeled container

Cool, dry, and well-ventilated storage area[4]

Secondary containment tray

Procedure:

Container: Store 1-Chlorotetradecane in its original, tightly closed container.[4]

Location: Keep the container in a cool, dry, and well-ventilated area away from direct sunlight

and heat sources.[4]

Incompatible Materials: Store separately from strong oxidizing agents and strong bases.[3]

Secondary Containment: Place the container in a secondary containment tray to prevent the

spread of material in case of a leak.

Inventory: Maintain an accurate inventory of the chemical, including the date received and

the date opened.

Safety and First Aid
Hazards:

Skin Irritation: Causes skin irritation.[5]

Eye Irritation: Causes serious eye irritation.[5]

Inhalation: May cause respiratory tract irritation.[4]

Ingestion: May cause irritation of the digestive tract.[4]

First Aid Measures:

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/75674.pdf
https://pim-resources.coleparmer.com/sds/75674.pdf
https://pim-resources.coleparmer.com/sds/75674.pdf
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10177583&lang=EN
https://www.tcichemicals.com/CA/en/sds/C0622_US_EN.pdf
https://www.tcichemicals.com/CA/en/sds/C0622_US_EN.pdf
https://pim-resources.coleparmer.com/sds/75674.pdf
https://pim-resources.coleparmer.com/sds/75674.pdf
https://www.tcichemicals.com/CA/en/sds/C0622_US_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention.[4]

If Swallowed: Do NOT induce vomiting. Clean mouth with water and get medical attention.[3]

Visualizations
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Workflow for Handling and Storage of 1-Chlorotetradecane
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Pre-Use Inspection
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Well-Ventilated Area

Store for Later Use

Handling in Fume Hood
with Proper PPE

Prepare for Immediate Use

Use in Experiment

Dispose of Waste
(Following Regulations) Post-Use Cleanup

End of Workflow

Click to download full resolution via product page

Caption: General laboratory workflow for 1-Chlorotetradecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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